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Toluene-3,4-dithiol zinc salt hydrate

Name: Toluene-3,4-dithiol zinc salt hydrate
Brand: Smolecule
SKU: S1796310
Rating: 4.5 (5 reviews)

Catalog No.

S1796310

CAS No.

123333-86-8

M.F

C7H8OS2Zn

M. Wt

237.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4. Specification
5. Others

General Information

CAS Number

123333-86-8

Product Name

Toluene-3,4-dithiol zinc salt hydrate

IUPAC Name

zinc;4-methylbenzene-1,2-dithiolate;hydrate

Molecular Formula

C7H8OS2Zn

Molecular Weight

237.7 g/mol

InChI

InChI=1S/C7H8S2.H2O.Zn/c1-5-2-3-6(8)7(9)4-5;;/h2-4,8-9H,1H3;1H2;/q;;+2/p-2

InChI Key

JVMYWYSIGAXSQY-UHFFFAOYSA-L

SMILES

CC1=CC(=C(C=C1)[S-])[S-].O.[Zn+2]

Canonical SMILES

CC1=CC(=C(C=C1)[S-])[S-].O.[Zn+2]

Scientific Research Applications

Precursor for Dithiolate Ligands: TDZSH has been used as a precursor for the synthesis of dithiolate ligands, which are molecules containing two thiol (-SH) groups that can bind to metals. A study published in 2009 describes the use of TDZSH to generate dithiolate ligands for dinuclear gold(I) dithiolate complexes []. These complexes are of interest for their potential applications in catalysis and material science.

TDZSH is a compound formed by the reaction of zinc ions (Zn²⁺) with the dithiol ligand, toluene-3,4-dithiol (C₇H₈S₂) []. The presence of water molecules (H₂O) bound to the complex indicates its hydrated state []. Limited information exists on its natural occurrence, but it's likely synthesized for research purposes. The significance of TDZSH lies in its potential applications in material science and coordination chemistry due to the presence of the dithiol ligand, which can participate in various bonding interactions [].

Chemical Reactions Analysis

Synthesis: The reaction between zinc acetate (Zn(CH₃COO)₂), toluene-3,4-dithiol, and water under specific conditions could be a possible route for synthesis (equation not available due to lack of specific reaction details).
Decomposition: Upon heating, TDZSH might decompose, releasing the dithiol ligand and water molecules, leaving behind zinc oxide (ZnO) [].